![molecular formula C20H17F2N5O4S B6225424 (3R)-N-{2-cyano-4-fluoro-3-[(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)oxy]phenyl}-3-fluoropyrrolidine-1-sulfonamide CAS No. 2649372-20-1](/img/no-structure.png)
(3R)-N-{2-cyano-4-fluoro-3-[(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)oxy]phenyl}-3-fluoropyrrolidine-1-sulfonamide
Overview
Description
(3R)-N-{2-cyano-4-fluoro-3-[(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)oxy]phenyl}-3-fluoropyrrolidine-1-sulfonamide is a useful research compound. Its molecular formula is C20H17F2N5O4S and its molecular weight is 461.4. The purity is usually 95.
BenchChem offers high-quality (3R)-N-{2-cyano-4-fluoro-3-[(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)oxy]phenyl}-3-fluoropyrrolidine-1-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3R)-N-{2-cyano-4-fluoro-3-[(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)oxy]phenyl}-3-fluoropyrrolidine-1-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of a pyrrolidine derivative with a sulfonamide and a quinazoline derivative. The cyano and fluoro groups are introduced during the reaction with the quinazoline derivative. The synthesis pathway involves several steps of protection and deprotection of functional groups to ensure the desired product is obtained.", "Starting Materials": [ "(3R)-3-fluoropyrrolidine-1-sulfonic acid", "2-cyano-4-fluoro-3-hydroxyphenylboronic acid", "3-methyl-4-oxo-3,4-dihydroquinazoline", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "triethylamine (TEA)", "dimethylformamide (DMF)", "dichloromethane (DCM)", "diethyl ether", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Protection of the pyrrolidine amine group with tert-butyloxycarbonyl (Boc) using DCC and NHS in DMF", "Step 2: Protection of the sulfonic acid group with tert-butyl dimethylsilyl (TBDMS) using TEA and DMAP in DCM", "Step 3: Protection of the quinazoline amine group with Boc using DCC and NHS in DMF", "Step 4: Reaction of the protected pyrrolidine with the protected sulfonamide using DCC and NHS in DMF", "Step 5: Deprotection of the sulfonic acid group using TBAF in DMF", "Step 6: Reaction of the product from step 5 with the quinazoline derivative using Pd(PPh3)4, CuI, and TEA in DMF", "Step 7: Deprotection of the Boc groups using TFA in DCM", "Step 8: Purification of the product using column chromatography with a mixture of ethyl acetate and diethyl ether as the eluent", "Step 9: Final purification of the product using recrystallization from water" ] } | |
CAS RN |
2649372-20-1 |
Product Name |
(3R)-N-{2-cyano-4-fluoro-3-[(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)oxy]phenyl}-3-fluoropyrrolidine-1-sulfonamide |
Molecular Formula |
C20H17F2N5O4S |
Molecular Weight |
461.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
